Cas no 2228627-73-2 (1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-ol)

• Product Name: 1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-ol
• CAS No: 2228627-73-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6141736
• PubChem ID: 165780352
• Update Time: 2025-10-29

1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-ol
• 1-[2-(piperidin-1-yl)pyridin-3-yl]cyclopropan-1-ol
• 2228627-73-2
• EN300-1784779

• Inchi： 1S/C13H18N2O/c16-13(6-7-13)11-5-4-8-14-12(11)15-9-2-1-3-10-15/h4-5,8,16H,1-3,6-7,9-10H2
• InChI Key： GBRNJECZQVMDAL-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=CN=C2N2CCCCC2)CC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.4Ų

Additional information on 1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-ol

1-2-(Piperidin-1-yl)pyridin-3-ylcyclopropan-1-ol

The compound 1-2-(Piperidin-1-yl)pyridin-3-ylcyclopropan-1-ol (CAS No: 2228627-73-2) is a fascinating molecule with a unique structure that combines a pyridine ring, a piperidine moiety, and a cyclopropane group. This compound has garnered significant attention in the field of organic chemistry due to its potential applications in drug discovery and materials science. Recent studies have highlighted its role in modulating biological pathways and its ability to serve as a versatile building block in synthetic chemistry.

The molecular structure of 1-2-(Piperidin-1-yl)pyridin-3-ylcyclopropan-1-ol is characterized by the presence of a pyridine ring, which contributes to its aromatic stability, and a piperidine group, which introduces nitrogen into the structure, enhancing its potential for hydrogen bonding and other intermolecular interactions. The cyclopropane group adds strain to the molecule, making it reactive and potentially useful in various chemical transformations. This combination of structural features makes it a valuable compound for exploring novel chemical reactions and designing bioactive molecules.

Recent research has focused on the synthesis and characterization of 1-2-(Piperidin-1-yl)pyridin-3